Cas no 478506-49-9 (D-Threose-2-13C)

D-Threose-2-13C is a stable isotope-labeled derivative of D-threose, where the carbon-2 position is enriched with 13C. This compound is valuable in metabolic studies, NMR spectroscopy, and isotopic tracing applications due to its high isotopic purity and well-defined labeling pattern. It serves as a precise tool for investigating carbohydrate metabolism and biochemical pathways.

D-Threose-2-13C structure

Product Name:D-Threose-2-13C

CAS No:478506-49-9

MF:C₄H₈O₄

MW:121.096576690674

CID:931468

PubChem ID:90472722

Update Time:2025-06-17

D-Threose-2-13C Chemical and Physical Properties

Names and Identifiers

- d-[2-13c]threose
- D-Threose-2-13C
- (3S,4R)-(313C)oxolane-2,3,4-triol
- 478506-49-9
- DA-59496
- Inchi： 1S/C4H8O4/c5-2-1-8-4(7)3(2)6/h2-7H,1H2/t2-,3+,4?/m1/s1/i3+1
- InChI Key： FMAORJIQYMIRHF-QLUVSIKNSA-N
- SMILES： O1C[C@H]([13C@@H](C1O)O)O

Computed Properties

Exact Mass: 121.04561357g/mol
Monoisotopic Mass: 121.04561357g/mol
Isotope Atom Count: 1
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 84.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.9
Topological Polar Surface Area: 69.9Å²

Experimental Properties

PSA: 69.92000
LogP: -1.94320

D-Threose-2-13C Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T405513-5mg	D-Threose-2-13C	478506-49-9	5mg	$155.00	2023-05-17
TRC	T405513-50mg	D-Threose-2-13C	478506-49-9	50mg	$1206.00	2023-05-17
Omicron Biochemicals	THR-003-0.25g	D-[2-13C]threose	478506-49-9	0.25g	$525	2025-08-06
Omicron Biochemicals	THR-003-0.50g	D-[2-13C]threose	478506-49-9	0.50g	$855	2025-08-06
Omicron Biochemicals	THR-003-1.0g	D-[2-13C]threose	478506-49-9	1.0g	$1335	2025-08-06
Omicron Biochemicals	THR-003-1g	D-[2-13C]threose	478506-49-9	1g	$1095	2023-09-21
A2B Chem LLC	AG25963-250mg	D-[2-13C]THREOSE	478506-49-9	250mg	$614.00	2024-04-19
A2B Chem LLC	AG25963-500mg	D-[2-13C]THREOSE	478506-49-9	500mg	$961.00	2024-04-19
A2B Chem LLC	AG25963-1g	D-[2-13C]THREOSE	478506-49-9	1g	$1473.00	2024-04-19